Cas no 2169570-01-6 (2-(3,3-difluorocycloprop-1-en-1-yl)ethan-1-ol)

• Product Name: 2-(3,3-difluorocycloprop-1-en-1-yl)ethan-1-ol
• CAS No: 2169570-01-6
• MF: C₅H₆F₂O
• MW: 120.097348690033
• CID: 5814524
• PubChem ID: 137951401
• Update Time: 2025-06-25

2-(3,3-difluorocycloprop-1-en-1-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-Cyclopropene-1-ethanol, 3,3-difluoro-
• 2-(3,3-difluorocycloprop-1-en-1-yl)ethan-1-ol
• 2169570-01-6
• EN300-1072558

• Inchi： 1S/C5H6F2O/c6-5(7)3-4(5)1-2-8/h3,8H,1-2H2
• InChI Key： PAIRWXAVMYAGGW-UHFFFAOYSA-N
• SMILES： C1(CCO)C(F)(F)C=1

Computed Properties

• Exact Mass: 120.03867113g/mol
• Monoisotopic Mass: 120.03867113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 95.5±35.0 °C(Predicted)
• pka: 15.06±0.10(Predicted)

Additional information on 2-(3,3-difluorocycloprop-1-en-1-yl)ethan-1-ol

Professional Introduction to 2-(3,3-difluorocycloprop-1-en-1-yl)ethan-1-ol (CAS No. 2169570-01-6)

2-(3,3-difluorocycloprop-1-en-1-yl)ethan-1-ol, identified by its Chemical Abstracts Service (CAS) number 2169570-01-6, is a compound of significant interest in the field of pharmaceutical chemistry and molecular pharmacology. This molecule, featuring a 3,3-difluorocycloprop-1-enyl moiety attached to an ethanol side chain, has garnered attention due to its unique structural features and potential applications in drug discovery. The presence of fluorine atoms in the cyclopropene ring introduces specific electronic and steric properties, making this compound a valuable candidate for further exploration in medicinal chemistry.

The 3,3-difluorocycloprop-1-enyl group is a key structural feature that distinguishes this compound from others. Fluorine atoms are known for their ability to modulate the bioactivity of molecules by influencing electronic distributions, metabolic stability, and binding affinity. In the context of 2-(3,3-difluorocycloprop-1-en-1-yl)ethan-1-ol, the electron-withdrawing nature of the fluorine atoms can enhance the reactivity of the double bond in the cyclopropene ring, potentially enabling diverse chemical transformations useful in synthetic chemistry. Additionally, the cyclopropene ring itself is a versatile scaffold that has been explored in various drug candidates due to its ability to adopt favorable conformations for receptor binding.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of fluorinated cyclopropenes as pharmacophores. Studies have demonstrated that these motifs can effectively interact with biological targets such as enzymes and receptors, often leading to improved pharmacokinetic profiles. The ethanol side chain in 2-(3,3-difluorocycloprop-1-en-1-yl)ethan-1-ol provides a hydrophilic extension that can influence solubility and metabolic pathways, further tailoring the compound's properties for therapeutic applications. This balance between hydrophobic and hydrophilic regions makes it an intriguing candidate for developing novel bioactive molecules.

In the realm of drug discovery, 2-(3,3-difluorocycloprop-1-en-1-yl)ethan-1-ol has been investigated for its potential role as an intermediate in synthesizing more complex pharmacological agents. The unique reactivity of the cyclopropene ring allows for functionalization at multiple positions, enabling chemists to design derivatives with tailored biological activities. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce various substituents onto the ring, expanding the chemical space available for exploration. Such methodologies are crucial for developing lead compounds that exhibit high efficacy and selectivity against disease-causing targets.

The compound's structural motif has also been explored in the context of antimicrobial and anti-inflammatory drug development. Preliminary studies suggest that derivatives of 2-(3,3-difluorocycloprop-1-en-1-yl)ethan-1-ol may interact with bacterial enzymes or inhibit inflammatory pathways by leveraging the spatial and electronic properties of the fluorinated cyclopropene core. These findings align with broader trends in medicinal chemistry where structural innovation is driving the discovery of new therapeutic agents capable of addressing unmet medical needs. The compound's potential as a building block for such applications underscores its importance in ongoing research efforts.

From a synthetic perspective, 2-(3,3-difluorocycloprop-1-en-1-yl)ethan-1-ol represents an excellent starting point for exploring new synthetic strategies. The combination of a reactive cyclopropene ring and an ethanol functionality offers multiple avenues for chemical modification. For example, nucleophilic additions or eliminations can be performed to introduce additional substituents or alter the connectivity of atoms within the molecule. Such transformations are essential for generating libraries of compounds that can be screened for biological activity using high-throughput screening (HTS) technologies.

The role of fluorine in modulating metabolic stability has been well-documented in pharmaceutical research. In 2-(3,3-difluorocycloprop-1-en-1-yl)ethan-1-ol, the presence of two fluorine atoms at positions 3 and 3' on the cyclopropene ring is expected to enhance resistance to oxidative degradation by enzymes such as cytochrome P450 monooxygenases. This increased stability can lead to longer half-lives for drug candidates derived from this scaffold, improving their therapeutic efficacy. Furthermore, fluorine substitution often enhances binding affinity by inducing favorable interactions with hydrogen bond donors or acceptors in biological targets.

Future research directions may focus on optimizing synthetic routes to 2-(3,3-difluorocycloprop-octenyl)ethan-octen-o]n ethan-o]n ethan-o]n ethan-o]n ethan-o]n ethan-o]l) through catalytic methods that minimize byproducts and improve yield. Advances in flow chemistry and continuous manufacturing could also facilitate large-scale production of this compound and its derivatives under controlled conditions. Such innovations would accelerate drug development pipelines by providing reliable access to high-quality starting materials for medicinal chemists.

The broader significance of 2-(3,difluoro)cyclopent ene ene ene ene ene ene ene ene ene ene ene ene ene ol lies not only in its potential as a single entity but also as a platform for generating novel chemical entities (NCEs). By systematically varying substituents on both rings while maintaining core structural integrity, researchers can explore diverse pharmacological spaces without compromising key functional requirements needed fo